Cas no 66553-04-6 (Phenanthrene,2-(1,1-dimethylethyl)-)

Phenanthrene,2-(1,1-dimethylethyl)- structure
66553-04-6 structure
Product Name:Phenanthrene,2-(1,1-dimethylethyl)-
CAS No:66553-04-6
MF:C18H18
MW:234.335525035858
CID:521978
PubChem ID:188049
Update Time:2025-04-19

Phenanthrene,2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene,2-(1,1-dimethylethyl)-
    • 2-tert-butylphenanthrene
    • 66553-04-6
    • DTXSID50985156
    • Phenanthrene, 2-(1,1-dimethylethyl)-
    • Inchi: 1S/C18H18/c1-18(2,3)15-10-11-17-14(12-15)9-8-13-6-4-5-7-16(13)17/h4-12H,1-3H3
    • InChI Key: OKOZVRRHEIEQOV-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=CC2C3C=CC=CC=3C=CC=2C=1

Computed Properties

  • Exact Mass: 234.14094
  • Monoisotopic Mass: 234.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.044
  • Boiling Point: 376.4°C at 760 mmHg
  • Flash Point: 174.7°C
  • Refractive Index: 1.634
  • PSA: 0
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